Cas no 5981-39-5 (Benzoic acid, 2,5-dihydroxy-3-methyl-)

• Product Name: Benzoic acid, 2,5-dihydroxy-3-methyl-
• CAS No: 5981-39-5
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 337223
• PubChem ID: 14402033
• Update Time: 2025-04-19

Benzoic acid, 2,5-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dihydroxy-3-methyl-
• 2,5-dihydroxy-3-methylbenzoic acid
• SCHEMBL38891
• DTXSID40559880
• 5981-39-5
• 3-Methylgentisic acid
• ZBVPYEQOYJWSJW-UHFFFAOYSA-N

• Inchi： 1S/C8H8O4/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3,9-10H,1H3,(H,11,12)
• InChI Key： ZBVPYEQOYJWSJW-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(=CC=1C)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives